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Compound of Interest

Compound Name:
1-Boc-DL-Pyroglutamic acid ethyl

ester

Cat. No.: B492332 Get Quote

This technical guide provides a comprehensive overview of 1-Boc-DL-pyroglutamic acid
ethyl ester, a key intermediate in pharmaceutical synthesis and chemical research. It is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and applications.

Core Chemical Properties
1-Boc-DL-pyroglutamic acid ethyl ester is a derivative of pyroglutamic acid protected by a

tert-butoxycarbonyl (Boc) group. This protecting group strategy is fundamental in peptide

synthesis and other organic transformations, preventing the secondary amine from participating

in unwanted side reactions. The ethyl ester functionality provides a site for further chemical

modification.

Quantitative Data Summary
The following table summarizes the key quantitative data for 1-Boc-DL-pyroglutamic acid
ethyl ester and its common stereoisomers.
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Property Value Notes

Molecular Weight 257.28 g/mol [1][2][3][4]

Molecular Formula C₁₂H₁₉NO₅[1][2][3][4]

Physical Form Liquid or oil[5]

Purity Typically ≥96% Commercially available

Storage Temperature
Room temperature, sealed in

dry conditions[2]

Boiling Point (D-isomer) 375°C at 760 mmHg

Melting Point (D-isomer) 54.0 to 58.0 °C[6]

Density (D-isomer) 1.2 ± 0.1 g/cm³[6]

Synthesis Protocol
The synthesis of 1-Boc-pyroglutamic acid ethyl ester is typically achieved through the N-

acylation of the corresponding pyroglutamic acid ethyl ester with di-tert-butyl dicarbonate

(Boc₂O). This reaction is a standard method for introducing the Boc protecting group onto an

amine.

Experimental Protocol: Synthesis of Ethyl Boc-D-
pyroglutamate
This protocol describes the synthesis of the D-enantiomer, a common chiral building block.

Materials:

Ethyl (S)-5-oxopyrrolidine-2-carboxylate

Di-tert-butyl dicarbonate (Boc₂O)

Acetonitrile (ACN)

4-Dimethylaminopyridine (DMAP) - Catalyst
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Ethyl acetate

Hexane

Procedure:

To a solution of ethyl (S)-5-oxopyrrolidine-2-carboxylate (1 equivalent) in acetonitrile, add di-

tert-butyl dicarbonate (1.1 equivalents) and a catalytic amount of 4-dimethylaminopyridine

(0.01 equivalents) at 0°C.[5]

Allow the reaction mixture to warm to room temperature and stir overnight.[5]

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the starting material is consumed, concentrate the reaction mixture under reduced

pressure to remove the solvent.[5]

Purify the resulting residue by flash column chromatography on silica gel, using a gradient of

ethyl acetate in hexane (e.g., 30% ethyl acetate/hexane) as the eluent.[5]

Combine the fractions containing the desired product and concentrate under vacuum to yield

ethyl Boc-D-pyroglutamate as an oil.[5]

Key Applications in Research and Development
1-Boc-DL-pyroglutamic acid ethyl ester serves as a versatile building block in organic

synthesis, particularly in the development of novel pharmaceuticals.

Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of more complex

molecules.[5][7] Its protected amine and reactive ester group allow for sequential chemical

modifications.

Chiral Building Block: The enantiomerically pure forms (D- and L-isomers) are valuable chiral

building blocks for the stereoselective synthesis of target molecules, including amides,

sulfoxides, and piperidines.[8]

Peptide Synthesis: As a protected amino acid derivative, it can be incorporated into peptide

chains. The pyroglutamate moiety is found in various biologically active peptides.
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Visualized Workflows and Pathways
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 1-Boc-pyroglutamic

acid ethyl ester.

Reactants Reaction Conditions

Process

Product

Pyroglutamic acid ethyl ester

N-Boc Protection

Di-tert-butyl dicarbonate (Boc₂O) Acetonitrile DMAP (catalyst) 0°C to Room Temp

Flash Chromatography

1-Boc-pyroglutamic acid ethyl ester

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Boc-pyroglutamic acid ethyl ester.

Role as a Synthetic Intermediate
This diagram illustrates the logical relationship of 1-Boc-DL-pyroglutamic acid ethyl ester as

a versatile intermediate for further chemical synthesis.
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Potential Modifications Resulting Scaffolds

1-Boc-DL-pyroglutamic
acid ethyl ester

Ester Hydrolysis or Amidation
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Amide Derivatives

Free Amine Derivatives

Click to download full resolution via product page

Caption: Synthetic utility of 1-Boc-DL-pyroglutamic acid ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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